Cas no 1806837-11-5 (2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

• Product Name: 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
• CAS No: 1806837-11-5
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916581
• Update Time: 2025-06-29

2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-7(10)5-3-4(1-2-11)13-8(12)6(5)14/h3,7,14H,1H2,(H2,12,13)
• InChI Key： MGVVNUIQUACCFF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N)N=C(CC#N)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9

Additional information on 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

Introduction to CAS No 1806837-11-5: 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

The compound CAS No 1806837-11-5, also known as 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The presence of multiple functional groups, including an amino group, a hydroxyl group, and a difluoromethyl substituent, makes this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and agricultural chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine substitution can significantly alter the physicochemical properties of molecules, enhancing their bioavailability and stability. The difluoromethyl group in this compound is a key feature that contributes to its potential as a building block for novel pharmaceutical agents. Researchers have explored its role in modulating enzyme activity and its ability to interact with biological targets such as receptors and enzymes.

In the context of medicinal chemistry, this compound has shown promise in the development of anti-inflammatory agents and anticancer drugs. Its ability to inhibit specific kinase enzymes has been a focal point of recent investigations, with studies demonstrating its potential to selectively target pathways involved in cancer cell proliferation. The hydroxyl group and amino group play crucial roles in these interactions, providing sites for hydrogen bonding and other non-covalent interactions that are essential for drug-target binding.

From a synthetic perspective, the preparation of 2-Amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile involves a series of carefully designed reactions that highlight the versatility of pyridine chemistry. The introduction of the difluoromethyl group via electrophilic substitution represents a significant advancement in fluorination techniques, offering a pathway for the construction of complex fluorinated heterocycles. This synthesis methodology has been optimized to ensure high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of applications beyond drug discovery, this compound has also been explored in the development of advanced materials. Its electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of fluorinated groups enhances the stability and conductivity of these materials, paving the way for innovative solutions in energy technology.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with unprecedented accuracy. Molecular modeling studies have provided insights into its conformational flexibility, solubility profiles, and interactions with biological systems. These computational tools are instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, CAS No 1806837-11-5 represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique combination of functional groups and fluorinated substituents positions it as a valuable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.